Cas no 960111-88-0 (2-(2,4-dichlorophenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(2,4-dichlorophenyl)-2-fluoroethan-1-amine
• CAS No: 960111-88-0
• MF: C₈H₈Cl₂FN
• MW: 208.0602
• CID: 5051534
• PubChem ID: 58409088
• Update Time: 2025-06-11

2-(2,4-dichlorophenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenyl)-2-fluoroethanamine
• 2-(2,4-dichlorophenyl)-2-fluoroethan-1-amine

• Inchi： 1S/C8H8Cl2FN/c9-5-1-2-6(7(10)3-5)8(11)4-12/h1-3,8H,4,12H2
• InChI Key： YMHASCSYQOHBLS-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1C([H])(C([H])([H])N([H])[H])F)Cl

Computed Properties

• Exact Mass: 207.0017828 g/mol
• Monoisotopic Mass: 207.0017828 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26
• Molecular Weight: 208.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenyl)-2-fluoroethan-1-amine

2-(2,4-Dichlorophenyl)-2-fluoroethan-1-amine: A Comprehensive Overview

The compound 2-(2,4-dichlorophenyl)-2-fluoroethan-1-amine, identified by the CAS number 960111-88-0, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material science, and environmental chemistry, making it a subject of considerable research interest.

The molecular structure of 2-(2,4-dichlorophenyl)-2-fluoroethan-1-amine is characterized by a central ethane backbone with a substituted amine group. The presence of chlorine and fluorine atoms on the aromatic ring introduces significant electronic effects, which influence the compound's reactivity and stability. These properties make it a versatile building block in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 960111-88-0 with high accuracy. Quantum mechanical calculations reveal that the compound exhibits a unique electron distribution pattern, which enhances its ability to participate in various chemical reactions. This understanding has paved the way for its application in designing novel pharmaceutical agents and advanced materials.

In the field of pharmacology, 2-(2,4-dichlorophenyl)-2-fluoroethan-1-amine has shown promise as a lead compound for drug development. Its ability to interact with biological targets through specific hydrogen bonding and van der Waals interactions makes it a valuable candidate for therapeutic agents. Researchers are actively exploring its potential in treating diseases such as cancer and neurodegenerative disorders.

The environmental impact of CAS No. 960111-88-0 is another area of growing interest. Studies indicate that the compound exhibits moderate biodegradability under specific conditions, which is crucial for assessing its ecological footprint. Regulatory agencies are closely monitoring its use to ensure compliance with environmental standards.

In conclusion, 2-(2,4-dichlorophenyl)-2-fluoroethan-1-amine, or CAS No. 960111-88-0, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and recent research findings underscore its importance in advancing modern science and technology.